Cas no 2138561-04-1 (8-Ethenylspiro[4.5]dec-6-en-8-ol)

• Product Name: 8-Ethenylspiro[4.5]dec-6-en-8-ol
• CAS No: 2138561-04-1
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 6045922
• PubChem ID: 165490636
• Update Time: 2025-07-28

8-Ethenylspiro[4.5]dec-6-en-8-ol Chemical and Physical Properties

Names and Identifiers

• 8-ethenylspiro[4.5]dec-6-en-8-ol
• 2138561-04-1
• EN300-1156459
• 8-Ethenylspiro[4.5]dec-6-en-8-ol

• Inchi： 1S/C12H18O/c1-2-12(13)9-7-11(8-10-12)5-3-4-6-11/h2,7,9,13H,1,3-6,8,10H2
• InChI Key： BQBNVFDGHQAPEH-UHFFFAOYSA-N
• SMILES： OC1(C=C)C=CC2(CC1)CCCC2

Computed Properties

• Exact Mass: 178.135765193g/mol
• Monoisotopic Mass: 178.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 8-Ethenylspiro[4.5]dec-6-en-8-ol

Introduction to 8-Ethenylspiro[4.5]dec-6-en-8-ol (CAS No. 2138561-04-1)

8-Ethenylspiro[4.5]dec-6-en-8-ol (CAS No. 2138561-04-1) is a unique and structurally complex organic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are characterized by their distinctive spiro junction, where two rings are connected through a single atom. The presence of a double bond in the ethenyl group and the spirocyclic structure imparts unique chemical and biological properties to this molecule.

The chemical structure of 8-Ethenylspiro[4.5]dec-6-en-8-ol is particularly intriguing due to its potential for diverse applications in drug discovery and development. Recent studies have highlighted its potential as a lead compound for various therapeutic targets, including anti-inflammatory, anti-cancer, and neuroprotective agents. The spirocyclic framework provides a rigid and conformationally constrained structure, which can enhance the binding affinity and selectivity of the molecule towards specific biological targets.

In the realm of medicinal chemistry, the design and synthesis of novel spirocyclic compounds have been a focal point for researchers aiming to develop more potent and selective drugs. The introduction of an ethenyl group in the structure of 8-Ethenylspiro[4.5]dec-6-en-8-ol adds an additional layer of complexity and functionality, potentially influencing its pharmacological properties. For instance, the ethenyl group can participate in π-stacking interactions with aromatic residues in protein binding sites, thereby enhancing the molecule's affinity for its target.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of 8-Ethenylspiro[4.5]dec-6-en-8-ol. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into the conformational flexibility and electronic properties of this compound. These studies have revealed that the spirocyclic core maintains a stable conformation, while the ethenyl group exhibits dynamic behavior that can be exploited for optimizing drug design.

In terms of synthetic approaches, several methods have been reported for the preparation of 8-Ethenylspiro[4.5]dec-6-en-8-ol. One notable method involves a cascade reaction sequence that efficiently constructs the spirocyclic framework with high stereoselectivity. This synthetic strategy not only simplifies the overall synthesis but also allows for easy modification of the molecule's functional groups, facilitating structure-activity relationship (SAR) studies.

The biological evaluation of 8-Ethenylspiro[4.5]dec-6-en-8-ol has shown promising results in various assays. In vitro studies have demonstrated its potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, preliminary in vivo studies have indicated that this compound exhibits good pharmacokinetic properties, with favorable absorption, distribution, metabolism, and excretion (ADME) profiles.

In the context of cancer research, 8-Ethenylspiro[4.5]dec-6-en-8-ol has shown potential as an anti-cancer agent by inducing apoptosis in cancer cells through multiple mechanisms. It has been observed to inhibit cell proliferation by interfering with cell cycle progression and inducing DNA damage response pathways. These findings suggest that this compound could be further developed as a novel therapeutic agent for cancer treatment.

Beyond its therapeutic applications, 8-Ethenylspiro[4.5]dec-6-en-8-ol has also been explored for its neuroprotective properties. Studies have shown that it can protect neurons from oxidative stress-induced damage by scavenging free radicals and modulating signaling pathways involved in neuroinflammation. This makes it a promising candidate for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In conclusion, 8-Ethenylspiro[4.5]dec-6-en-8-ol (CAS No. 2138561-04-1) represents a fascinating molecule with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research is expected to uncover more about its mechanisms of action and optimize its properties for clinical use.